Cas no 1172959-96-4 (1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride)

• Product Name: 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride
• CAS No: 1172959-96-4
• MF: C₁₀H₁₈ClN₃O
• MW: 231.722421169281
• MDL: MFCD10686679
• CID: 4575028
• PubChem ID: 42953425
• Update Time: 2025-06-14

1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine Hydrochloride
• 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride

• MDL： MFCD10686679
• Inchi： 1S/C10H17N3O.ClH/c1-8-12-9(13-14-8)10(11)6-4-2-3-5-7-10;/h2-7,11H2,1H3;1H
• InChI Key： LBFQVJSFDLNYRQ-UHFFFAOYSA-N
• SMILES： NC1(C2N=C(C)ON=2)CCCCCC1.Cl

Additional information on 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride

Comprehensive Overview of 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride (CAS No. 1172959-96-4)

The compound 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride (CAS No. 1172959-96-4) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-oxadiazole ring fused with a cycloheptane backbone, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. The 1,2,4-oxadiazole moiety, in particular, is known for its stability and versatility, often serving as a pharmacophore in drug design. This compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis of 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride typically involves multi-step organic reactions, including cyclization and amination processes. Researchers often optimize these steps to improve yield and purity, which are critical for high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 1172959-96-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

Another hot topic in the scientific community is the potential biological activities of this compound. Preliminary studies suggest that derivatives of 1,2,4-oxadiazole exhibit a range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. While specific data on 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride is still emerging, its structural similarity to other bioactive molecules hints at its potential utility in targeted therapy and precision medicine.

From a material science perspective, this compound's rigid yet flexible structure makes it an interesting candidate for developing functional materials. Its ability to form stable complexes with metals and other organic molecules could pave the way for applications in catalysis and sensor technology. Researchers are also exploring its use in supramolecular chemistry, where its unique geometry may enable the design of novel molecular assemblies.

In the context of SEO optimization, keywords such as "1,2,4-oxadiazole derivatives", "cycloheptane-based amines", and "pharmaceutical intermediates" are highly relevant to this compound. These terms align with current trends in drug discovery and chemical biology, where scientists are increasingly focusing on small molecule modulators and fragment-based drug design. By incorporating these keywords, this article aims to address common queries while maintaining a high level of scientific accuracy.

Safety and handling of 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride are also topics of interest. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, are essential to maintain its stability over time.

In summary, 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride (CAS No. 1172959-96-4) represents a fascinating area of research with broad implications for pharmaceutical development and material science. Its unique chemical structure, combined with its potential biological and industrial applications, makes it a compound worth watching in the coming years. As more studies are conducted, we can expect to uncover even more exciting possibilities for this versatile molecule.